Cas no 255055-81-3 ((-)-Herbacic acid)

(-)-Herbacic acid structure
(-)-Herbacic acid structure
Product name:(-)-Herbacic acid
CAS No:255055-81-3
MF:C14H19Cl6NO3
MW:462.023558855057
CID:6765606

(-)-Herbacic acid Chemical and Physical Properties

Names and Identifiers

    • Herbacic acid
    • (-)-Herbacic acid
    • Inchi: 1S/C14H19Cl6NO3/c1-8(13(15,16)17)5-4-6-11(22)21(3)10(12(23)24)7-9(2)14(18,19)20/h4,6,8-10H,5,7H2,1-3H3,(H,23,24)/b6-4+/t8-,9-,10-/m0/s1
    • InChI Key: FYSJFLMSVGZPJE-ZNSGJFPESA-N
    • SMILES: C(/C[C@@H](C(Cl)(Cl)Cl)C)=C\C(N([C@@H](C[C@H](C)C(Cl)(Cl)Cl)C(O)=O)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • XLogP3: 5.112

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